Cas no 79428-75-4 (Thiophene, 3-(2-methylpropyl)-)

Thiophene, 3-(2-methylpropyl)- structure
79428-75-4 structure
Product Name:Thiophene, 3-(2-methylpropyl)-
CAS No:79428-75-4
MF:C8H12S
MW:140.245881080627
CID:2802365
PubChem ID:11815903
Update Time:2025-04-21

Thiophene, 3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • DTXCID90424231
    • DTXSID00473417
    • Thiophene, 3-(2-methylpropyl)-
    • SCHEMBL680803
    • 79428-75-4
    • Inchi: 1S/C8H12S/c1-7(2)5-8-3-4-9-6-8/h3-4,6-7H,5H2,1-2H3
    • InChI Key: MTBRVYIVDKZBSY-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(C)C

Computed Properties

  • Exact Mass: 140.06597156g/mol
  • Monoisotopic Mass: 140.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.2Ų
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